Cas no 183858-49-3 (6-methylsulfinylhexanoic Acid)

• Product Name: 6-methylsulfinylhexanoic Acid
• CAS No: 183858-49-3
• MF: C₇H₁₄O₃S
• MW: 178.249261379242
• CID: 1378061
• PubChem ID: 10352752
• Update Time: 2025-04-20

6-methylsulfinylhexanoic Acid Chemical and Physical Properties

Names and Identifiers

• 6-methylsulfinylhexanoic Acid
• Hexanoic acid, 6-(methylsulfinyl)-
• 183858-49-3
• AKOS013614364
• SCHEMBL426087
• DTXSID40438540

• Inchi： 1S/C7H14O3S/c1-11(10)6-4-2-3-5-7(8)9/h2-6H2,1H3,(H,8,9)
• InChI Key： LMCSMHJWQWMKAE-UHFFFAOYSA-N
• SMILES： S(C)(CCCCCC(=O)O)=O

Computed Properties

• Exact Mass: 178.06642
• Monoisotopic Mass: 178.06636548g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 6
• Complexity: 145
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 73.6Ų

Experimental Properties

• PSA: 54.37